Cas no 1283989-87-6 (1-4-(2-methylpropoxy)phenylethane-1-sulfonyl chloride)

• Product Name: 1-4-(2-methylpropoxy)phenylethane-1-sulfonyl chloride
• CAS No: 1283989-87-6
• MF: C₁₂H₁₇ClO₃S
• MW: 276.779581785202
• CID: 5699174
• PubChem ID: 131473291
• Update Time: 2025-06-15

1-4-(2-methylpropoxy)phenylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1283989-87-6
• 1-[4-(2-Methylpropoxy)phenyl]ethane-1-sulfonylchloride
• EN300-1450940
• 1-[4-(2-Methylpropoxy)phenyl]ethane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, α-methyl-4-(2-methylpropoxy)-
• 1-4-(2-methylpropoxy)phenylethane-1-sulfonyl chloride

• Inchi： 1S/C12H17ClO3S/c1-9(2)8-16-12-6-4-11(5-7-12)10(3)17(13,14)15/h4-7,9-10H,8H2,1-3H3
• InChI Key： YEBHCZBKYNXCBK-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC(=CC=1)OCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 276.0586933g/mol
• Monoisotopic Mass: 276.0586933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 371.6±35.0 °C(Predicted)

Additional information on 1-4-(2-methylpropoxy)phenylethane-1-sulfonyl chloride

Recent Advances in the Study of 1-4-(2-methylpropoxy)phenylethane-1-sulfonyl chloride (CAS: 1283989-87-6)

The compound 1-4-(2-methylpropoxy)phenylethane-1-sulfonyl chloride (CAS: 1283989-87-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its utility in drug discovery, focusing on its reactivity, stability, and potential applications in medicinal chemistry.

One of the most notable advancements in the study of this compound is its role in the development of protease inhibitors. Researchers have demonstrated that 1-4-(2-methylpropoxy)phenylethane-1-sulfonyl chloride can be effectively used to modify peptide substrates, thereby enhancing their inhibitory activity against specific proteases. This has significant implications for the treatment of diseases such as cancer and viral infections, where protease activity plays a critical role in disease progression.

Another area of research has focused on the compound's potential as a building block for the synthesis of sulfonamide-based drugs. Sulfonamides are a well-known class of compounds with diverse pharmacological activities, including antibacterial, antiviral, and anti-inflammatory effects. Recent studies have shown that the unique structural features of 1-4-(2-methylpropoxy)phenylethane-1-sulfonyl chloride allow for the efficient introduction of sulfonamide groups into complex molecules, thereby expanding the scope of drug design and development.

In addition to its applications in drug synthesis, recent investigations have also explored the compound's physicochemical properties. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and reactivity. These studies have provided valuable insights into the compound's stability under various conditions, which is crucial for its handling and storage in laboratory and industrial settings.

Despite these promising developments, challenges remain in the large-scale production and application of 1-4-(2-methylpropoxy)phenylethane-1-sulfonyl chloride. Issues such as yield optimization, purification methods, and environmental impact need to be addressed to fully realize its potential in pharmaceutical manufacturing. Ongoing research is focused on developing more efficient synthetic routes and greener chemistry approaches to overcome these hurdles.

In conclusion, 1-4-(2-methylpropoxy)phenylethane-1-sulfonyl chloride (CAS: 1283989-87-6) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its applications in drug discovery, particularly in the synthesis of protease inhibitors and sulfonamide-based drugs, highlight its importance as a key intermediate. Continued research and development efforts are expected to further unlock its potential and address current limitations, paving the way for new therapeutic innovations.